Cas no 2122-49-8 (Tri-(4-hydroxy-TEMPO) phosphite)

Tri-(4-hydroxy-TEMPO) phosphite is a stable nitroxide-based phosphite antioxidant, combining the radical-scavenging properties of TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl) with the phosphite's ability to decompose hydroperoxides. This hybrid structure enhances oxidative stability in polymers and other organic materials by effectively inhibiting radical chain reactions. The presence of hydroxyl groups improves compatibility with polar matrices, while the phosphite moiety contributes to processing stability. Its multifunctional design makes it suitable for high-performance applications where long-term thermal and oxidative resistance is critical. The compound is particularly valuable in stabilizing engineering plastics, elastomers, and lubricants under demanding conditions. Its synergistic mechanism offers superior protection compared to conventional antioxidants.
Tri-(4-hydroxy-TEMPO) phosphite structure
2122-49-8 structure
Product Name:Tri-(4-hydroxy-TEMPO) phosphite
CAS No:2122-49-8
MF:C27H54N3O6P
MW:547.707929134369
CID:911318
PubChem ID:429271
Update Time:2025-10-14

Tri-(4-hydroxy-TEMPO) phosphite Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinyloxy,4',4''-[phosphinidynetris(oxy)]tris-(2,2,6,6-tetramethyl)-
    • AC1L8N41
    • NSC251799
    • Piperidinooxy,2,6,6-tetramethyl-, phosphite (3:1) (ester)
    • SureCN1557996
    • Tri-(2,2,6,6-tetramethyl-1-oxyl-4-piperidyl)-phosphit
    • Tris-(2,2,6,6-tetramethyl-1-oxyl-4-piperidyl)-phosphit
    • Tris-(2,2,6,6-tetramethyl-piperidin-1-oxyl)-phosphit
    • Tris< 2,2,6,6-tetramethyl-piperidin-1-
    • Tris-< 2,2,6,6-tetramethyl-piperidin-1-oxyl> -phosphit
    • Tri-(4-hydroxy-TEMPO) phosphite
    • Mercurate(2-),tetraiodo-, barium (1:1), (T-4)- (9CI)
    • &nbsp
    • tris(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl) phosphite
    • Tri-(4-hydroxy-TEMPO)phosphite
    • tris(2,2,6,6-tetramethyl-1-oxyl-4-piperidyl) phosphite
    • DTXSID80330392
    • SCHEMBL1557996
    • DS-017774
    • 2122-49-8
    • NSC-251799
    • G79498
    • Inchi: 1S/C27H54N3O6P/c1-22(2)13-19(14-23(3,4)28(22)31)34-37(35-20-15-24(5,6)29(32)25(7,8)16-20)36-21-17-26(9,10)30(33)27(11,12)18-21/h19-21,31-33H,13-18H2,1-12H3
    • InChI Key: WLGSYBIYACWXFF-UHFFFAOYSA-N
    • SMILES: P(OC1CC(C)(C)N(C(C)(C)C1)O)(OC1CC(C)(C)N(C(C)(C)C1)O)OC1CC(C)(C)N(C(C)(C)C1)O

Computed Properties

  • Exact Mass: 547.37532
  • Monoisotopic Mass: 547.37502345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 98.1Ų

Experimental Properties

  • PSA: 98.1

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Tri-(4-hydroxy-TEMPO) phosphite Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2122-49-8)Tri-(4-hydroxy-TEMPO) phosphite
Order Number:LE8617
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:2122-49-8)High efficiency inhibitor ZJ-705
Order Number:sfd2965
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Tri-(4-hydroxy-TEMPO) phosphite

Tri-(4-hydroxy-TEMPO) phosphite: Chemical Properties, Applications, and Recent Research Developments

The compound with the CAS number 2122-49-8, known as Tri-(4-hydroxy-TEMPO) phosphite, is a significant chemical entity in the field of pharmaceuticals and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications and potential in various chemical transformations.

Tri-(4-hydroxy-TEMPO) phosphite is a derivative of TEMPO (tetrahydroxytempone), a well-known free radical scavenger and catalyst. The addition of phosphite groups to the TEMPO molecule enhances its stability and reactivity, making it an invaluable tool in organic synthesis and polymer chemistry. The presence of multiple hydroxyl groups further contributes to its chelating properties, enabling it to form stable complexes with transition metals.

In recent years, Tri-(4-hydroxy-TEMPO) phosphite has been extensively studied for its role in catalytic processes. One of the most notable applications is in the field of polymerization, where it serves as an effective radical inhibitor. This property is particularly useful in the production of high-performance polymers that require stringent control over reaction kinetics. The compound's ability to scavenge free radicals helps prevent unwanted side reactions, thereby improving the yield and quality of the final product.

The pharmaceutical industry has also shown interest in Tri-(4-hydroxy-TEMPO) phosphite due to its potential as a therapeutic agent. Research has demonstrated that this compound can inhibit the growth of certain pathogens by interfering with their metabolic pathways. Additionally, its radical-scavenging capabilities make it a promising candidate for antioxidant therapies, which are crucial in combating oxidative stress-related diseases.

Recent studies have explored the use of Tri-(4-hydroxy-TEMPO) phosphite in green chemistry initiatives. Its high efficiency in catalytic processes reduces the need for harsh reagents and solvents, aligning with the growing demand for environmentally sustainable practices. Moreover, its stability under various conditions makes it suitable for industrial applications where reliability and longevity are paramount.

The compound's unique chemical properties have also led to innovative applications in material science. For instance, it has been utilized in the development of advanced coatings that exhibit enhanced durability and resistance to chemical degradation. These coatings are particularly valuable in industries where exposure to corrosive substances is common.

In conclusion, Tri-(4-hydroxy-TEMPO) phosphite (CAS no. 2122-49-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in catalysis, pharmaceuticals, and materials science underscores its importance as a chemical building block. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and technological innovations.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2122-49-8)Tri-(4-hydroxy-TEMPO) phosphite
LE8617
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2122-49-8)High efficiency inhibitor ZJ-705
sfd2965
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email